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Introduction

Copeptin, the C-terminal portion of the arginine vasopressin (AVP) precursor peptide, has
emerged as a crucial biomarker in clinical diagnostics and a subject of intensive research.[1][2]
Encoded by the AVP gene, copeptin is co-secreted with AVP from the posterior pituitary gland
in equimolar amounts.[3] Due to its greater stability in circulation compared to the rapidly
cleared AVP, copeptin serves as a reliable surrogate marker for vasopressin release, reflecting
the body's response to osmotic, hemodynamic, and stress stimuli.[1][4][5] This guide provides
a comprehensive technical overview of the copeptin gene and protein structure, its synthesis,
associated signaling pathways, and the methodologies employed for its study.

The Arginine Vasopressin (AVP) Gene

Copeptin is a product of the arginine vasopressin (AVP) gene. This gene's primary product is a
pre-pro-hormone that is proteolytically cleaved to yield AVP (also known as antidiuretic
hormone, ADH), neurophysin Il (NPII), and copeptin.[6][7]

Gene Locus and Structure

The human AVP gene is situated on the short arm (p) of chromosome 20.[6][8] It is part of a
gene cluster that also includes the related oxytocin gene.[9] The gene spans approximately
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1.85 to 2.5 kilobases (kb) and is characterized by a conserved structure across many

mammalian species.[6][10]

Parameter Human AVP Gene
Gene Symbol AVP
Aliases ADH, ARVP, VP, AVP-NPII[6][7]

Chromosomal Location

20p13[6]

Genomic Coordinates (GRCh38)

Start: 3,082,556 bp; End: 3,084,724 bp[6]

Total Length

~1.85-2.5 kb[6][10]

Number of Exons

3[6](10]

Number of Introns

2[6]

Exon-Intron Organization

The AVP gene is composed of three exons that encode distinct functional domains of the

precursor protein.[6][10]

Gene Segment

Encodes

A signal peptide, the AVP hormone, a GKR (Gly-

Exon A Lys-Arg) cleavage site, and the N-terminus of

Neurophysin I1.[6][10]

A ~1 kilobase non-coding sequence separating
Intron 1

Exon A and Exon B.[6]

The conserved central region of Neurophysin II.
Exon B

[6][10]

A large non-coding sequence separating Exon B
Intron 2

and Exon C.[6]

The C-terminus of Neurophysin Il, a single
Exon C arginine (R) cleavage site, and the 39-amino

acid copeptin glycopeptide.[6][10]
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From Precursor Protein to Mature Peptides

The transcription and translation of the AVP gene initiate a multi-step process of protein
synthesis and maturation occurring primarily in the magnocellular neurons of the
hypothalamus's supraoptic and paraventricular nuclei.[8][9]

The Pre-pro-vasopressin Precursor

The initial polypeptide translated from the AVP mRNA is a 164-amino acid pre-pro-hormone.[4]
[11][12] This precursor undergoes co-translational processing where the N-terminal signal
peptide is cleaved, and the copeptin moiety is N-linked glycosylated, resulting in pro-

vasopressin.[12]

Precursor/Product Size (Amino Acids) Description

The initial translated

Pre-pro-vasopressin 164 polypeptide including a signal
peptide.[11][12]

The precursor after removal of

the signal peptide, comprising

Pro-vasopressin ~145 i
AVP, Neurophysin I, and
Copeptin.
Arginine Vasopressin (AVP) 9 The active hormone.
Neurophysin Il 93-95 A carrier protein for AVP.
The C-terminal glycopeptide.
Copeptin 39 gycopep

[8]

Axonal Transport and Proteolytic Cleavage

The pro-vasopressin is packaged into neurosecretory granules.[9][13] During axonal transport
from the hypothalamus to the posterior pituitary, endopeptidases cleave the pro-hormone at
specific basic amino acid sites (GKR and R).[10][13] This enzymatic processing releases the
three mature peptides: AVP, Neurophysin Il, and copeptin, which are stored in the posterior

pituitary until released into the bloodstream.[8][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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